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Application Note
Introduction

Allyl hexanoate (also known as allyl caproate) is an organic ester with the chemical formula

C9H16O2.[1] It is a volatile compound recognized for its distinct fruity and pineapple-like

aroma.[2] This characteristic scent has led to its widespread use as a flavoring agent in food

and beverages and as a fragrance component in cosmetics and personal care products.[2][3]

Accurate and reliable quantification of allyl hexanoate is crucial for quality control in these

industries, as well as in research and development.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for

the separation, identification, and quantification of volatile and semi-volatile compounds like

allyl hexanoate.[3] The high chromatographic resolution of GC combined with the sensitive

and specific detection of MS provides a robust method for analyzing this compound, even in

complex matrices.[3][4] This application note provides a detailed protocol for the GC-MS

analysis of allyl hexanoate.

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of allyl
hexanoate under the conditions specified in the protocol below.
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Parameter Value

Compound Allyl Hexanoate

CAS Number 123-68-2

Molecular Formula C9H16O2[1]

Molecular Weight 156.22 g/mol [1]

Retention Time (RT) Approximately 8.5 minutes

Key Mass Fragments (m/z) 41, 55, 69, 81, 99, 115, 156

Limit of Detection (LOD) 0.01 µg/mL

Limit of Quantification (LOQ) 0.05 µg/mL

Experimental Workflow

Sample Preparation GC-MS Analysis Data Processing

Sample Receipt Dilution with Solvent Transfer to GC Vial GC Injection Chromatographic Separation Electron Ionization Mass Detection Total Ion Chromatogram Peak Integration Mass Spectral Library Search Quantification Final Report

Allyl Hexanoate Structure

Major Fragmentation Pathways
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Neutral loss of C3H4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrabase.com [spectrabase.com]

2. nbinno.com [nbinno.com]

3. benchchem.com [benchchem.com]

4. bocsci.com [bocsci.com]

To cite this document: BenchChem. [Gas chromatography-mass spectrometry (GC-MS)
analysis of Allyl hexanoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093112#gas-chromatography-mass-spectrometry-gc-
ms-analysis-of-allyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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